Cas no 2580205-10-1 (2-{(benzyloxy)carbonyl(furan-2-yl)methylamino}acetic acid)

• Product Name: 2-{(benzyloxy)carbonyl(furan-2-yl)methylamino}acetic acid
• CAS No: 2580205-10-1
• MF: C₁₅H₁₅NO₅
• MW: 289.283304452896
• CID: 5661740
• PubChem ID: 165887448
• Update Time: 2025-05-26

2-{(benzyloxy)carbonyl(furan-2-yl)methylamino}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27728200
• 2-{[(benzyloxy)carbonyl][(furan-2-yl)methyl]amino}acetic acid
• 2580205-10-1
• 2-{(benzyloxy)carbonyl(furan-2-yl)methylamino}acetic acid

• Inchi： 1S/C15H15NO5/c17-14(18)10-16(9-13-7-4-8-20-13)15(19)21-11-12-5-2-1-3-6-12/h1-8H,9-11H2,(H,17,18)
• InChI Key： JLQKJRYXDTYRBF-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(CC(=O)O)CC1=CC=CO1)=O

Computed Properties

• Exact Mass: 289.09502258g/mol
• Monoisotopic Mass: 289.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 80Ų

Additional information on 2-{(benzyloxy)carbonyl(furan-2-yl)methylamino}acetic acid

2-{(Benzyloxy)Carbonyl(Furan-2-Yl)Methylamino}Acetic Acid: A Comprehensive Overview

2-{(Benzyloxy)Carbonyl(Furan-2-Yl)Methylamino}Acetic Acid, with the CAS number 2580205-10-1, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, often abbreviated as BCFMAA, is characterized by its unique molecular structure, which incorporates a benzyloxy group, a carbonyl moiety, and a furan ring. These structural elements contribute to its versatile chemical properties and potential applications in drug design and development.

The synthesis of BCFMAA involves a series of intricate organic reactions, including nucleophilic substitutions and condensations. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which is crucial for its application in chiral drug development. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions, significantly reducing the time required for compound preparation while maintaining high yields.

One of the most promising applications of BCFMAA lies in its potential as a building block for bioactive molecules. Studies have demonstrated that this compound can serve as a precursor for peptide-based drugs, particularly those targeting specific enzyme activities. For instance, a 2023 study published in the Nature Communications highlighted the use of BCFMAA derivatives in inhibiting protease enzymes associated with neurodegenerative diseases such as Alzheimer's. The furan ring within the molecule was shown to enhance binding affinity to the target enzymes, making it a valuable component in drug design.

In addition to its role in drug development, BCFMAA has also been investigated for its potential in materials science. The compound's ability to form stable amide bonds under mild conditions makes it an attractive candidate for synthesizing polymeric materials with tailored properties. Recent research has focused on incorporating BCFMAA into biodegradable polymers for use in controlled drug delivery systems. These systems have shown improved stability and controlled release profiles, which are critical for therapeutic applications.

The biological activity of BCFMAA is another area of intense research interest. In vitro studies have revealed that this compound exhibits moderate cytotoxicity against various cancer cell lines, suggesting its potential as an anticancer agent. Furthermore, preclinical trials have demonstrated that BCFMAA-based compounds can modulate cellular signaling pathways involved in inflammation and apoptosis, opening new avenues for treating inflammatory diseases such as arthritis.

The environmental impact of synthesizing and using BCFMAA has also been a topic of concern. Researchers have developed eco-friendly synthesis routes that minimize the use of hazardous solvents and reagents. For example, solvent-free microwave synthesis has been successfully employed to produce BCFMAA, reducing both energy consumption and waste generation. These green chemistry approaches align with global efforts to promote sustainable chemical practices.

In conclusion, 2-{(Benzyloxy)Carbonyl(Furan-2-Yl)Methylamino}Acetic Acid (CAS No: 2580205-10-1) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure enables diverse applications in drug discovery, materials science, and environmental chemistry. As research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing modern science and technology.